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Compound of Interest

Compound Name: Angelicolide

Cat. No.: B149960

For the attention of: Researchers, scientists, and drug development professionals.

Executive Summary

This technical guide provides a comprehensive review of the currently available scientific
literature on angelicolide, a coumarin compound of botanical origin. Despite its identification
and availability, a thorough search of scientific databases reveals a significant lack of published
research specifically detailing its biological activities, quantitative data, experimental protocols,
and mechanisms of action. This guide will first address the limited information available on
angelicolide itself. Subsequently, to provide a relevant contextual framework, this document
will present a detailed review of the biological activities of other well-studied phthalides and
coumarins isolated from the Angelica genus, as these compounds may offer insights into the
potential, yet uninvestigated, properties of angelicolide. It is imperative to note that the
experimental data and signaling pathways detailed in the latter part of this report pertain to
these related compounds and not to angelicolide directly.

Angelicolide: Current State of Knowledge

Angelicolide is a known natural product classified as a coumarin. Basic chemical information
is available from commercial suppliers.

Chemical Properties of Angelicolide:

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b149960?utm_src=pdf-interest
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/product/b149960?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b149960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 90826-58-7
Molecular Formula C24H2804
Molecular Weight 380.484 g/mol
Compound Type Coumarin

Despite its availability, extensive literature searches did not yield any primary research articles
detailing the anti-inflammatory, anticancer, neuroprotective, or antimicrobial activities of
angelicolide. Consequently, no quantitative data (e.g., ICso, ECso, MIC values), detailed
experimental protocols, or elucidated signaling pathways specific to angelicolide can be
provided at this time. The references found were largely limited to chemical supplier catalogs
and broad reviews of compounds from Angelica species that mention angelicolide only in lists
of isolated compounds.

Biological Activities of Related Compounds from
Angelica Species

Given the absence of specific data on angelicolide, this section will review the biological
activities of other prominent phthalides and coumarins isolated from various Angelica species.
This information is intended to provide a broader understanding of the potential therapeutic
activities of compounds from this class and genus.

Anti-inflammatory Activity

Several phthalides from Angelica sinensis have demonstrated significant anti-inflammatory
properties. For instance, Tokinolide B has been shown to exert its effects by targeting the
orphan nuclear receptor Nur77.[1] Other phthalide monomers have also been investigated for
their ability to inhibit the production of pro-inflammatory cytokines.[2]

Table 1: Anti-inflammatory Activity of Phthalides from Angelica sinensis
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Compound Assay Cell Line Endpoint ICs0 (M) Reference
Nitric Oxide
Inhibition of
(+)-2 (NO) RAW?264.7 NO 1.23 [3]
Production
Nitric Oxide
Inhibition of
(-)-2 (NO) RAW264.7 NO 2.55 [3]
Production
Nitric Oxide
Inhibition of
4 (NO) RAW264.7 NO 5.55 [3]
Production
Nitric Oxide o
Inhibition of
(+)-4 (NO) RAW?264.7 NO 3.89 [3]
Production
Nitric Oxide
Inhibition of
(-)-4 (NO) RAW264.7 NO 4.15 [3]
Production

Cell Culture: RAW264.7 macrophage cells are cultured in DMEM supplemented with 10%
FBS and 1% penicillin-streptomycin at 37°C in a 5% CO:z incubator.

Cell Seeding: Cells are seeded in 96-well plates at a density of 5 x 104 cells/well and allowed
to adhere for 24 hours.

Compound Treatment: Cells are pre-treated with various concentrations of the test
compounds for 1 hour.

LPS Stimulation: Inflammation is induced by adding lipopolysaccharide (LPS) to a final
concentration of 1 pg/mL and incubating for 24 hours.

NO Measurement: The concentration of nitrite (a stable metabolite of NO) in the culture
supernatant is measured using the Griess reagent.

Data Analysis: The absorbance is measured at 540 nm, and the concentration of nitrite is
determined from a sodium nitrite standard curve. The ICso value is calculated as the
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concentration of the compound that inhibits 50% of the LPS-induced NO production.
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Caption: Tokinolide B promotes Nur77 translocation to mitochondria, inducing mitophagy and
reducing inflammation.

Anticancer Activity

Coumarins and phthalides from various Angelica species have been investigated for their
cytotoxic effects against several cancer cell lines. For example, a new coumarin, angedahurin
A, isolated from Angelica dahurica, showed significant cytotoxicity against human
osteosarcoma MG-63 cells.[4] Another phthalide, riligustilide from Angelica sinensis, has also
demonstrated cytotoxic activity.[5]

Table 2: Anticancer Activity of Compounds from Angelica Species

Cancer Cell

Compound Li Assay ICso0 (UM) Reference
ine
, MG-63 o

Angedahurin A Cytotoxicity 7.2 [4]

(Osteosarcoma)
Riligustilide HCT-8 (Colon) Cytotoxicity 6.79 [5]
Riligustilide HepG2 (Liver) Cytotoxicity 7.92 [5]
Riligustilide A549 (Lung) Cytotoxicity 13.82 [5]

o Cell Seeding: Cancer cells (e.g., MG-63) are seeded into 96-well plates at a density of 5,000
cells per well and incubated for 24 hours.
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Compound Treatment: The cells are treated with various concentrations of the test
compound for 48 hours.

MTT Addition: 20 pL of MTT solution (5 mg/mL in PBS) is added to each well, and the plate
is incubated for another 4 hours at 37°C.

Formazan Solubilization: The medium is removed, and 150 puL of DMSO is added to each
well to dissolve the formazan crystals.

Absorbance Measurement: The absorbance is measured at 490 nm using a microplate
reader.

Data Analysis: The cell viability is calculated as a percentage of the control (untreated cells),
and the ICso value is determined.
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Caption: Workflow for the isolation and evaluation of anticancer compounds from Angelica
species.

Neuroprotective Effects
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Phthalides from Angelica sinensis have also been shown to possess neuroprotective

properties. Ligustilide, Z-butylidenephthalide, and tokinolide A exhibited significant

neuroprotective effects against glutamate-induced injury in SH-SY5Y cells.[5][6]

Table 3: Neuroprotective Activity of Phthalides from Angelica sinensis

Compound Model Cell Line Effect Reference
) N Glutamate- Significant
Ligustilide ] o SH-SY5Y ) [5][6]
induced injury neuroprotection
7Z-

) ~ Glutamate- Significant
butylidenephthali o SH-SY5Y ) [5][6]
g induced injury neuroprotection

e
o Glutamate- Significant
Tokinolide A ] o SH-SY5Y ) [5]
induced injury neuroprotection

e Cell Culture: Human neuroblastoma SH-SY5Y cells are cultured in a suitable medium.

o Cell Seeding: Cells are seeded in 96-well plates and differentiated into a neuronal

phenotype.

o Compound Pre-treatment: Differentiated cells are pre-treated with the test compounds for a

specified period.

 Induction of Injury: Neurotoxicity is induced by exposing the cells to a high concentration of

glutamate.

o Cell Viability Assessment: After the incubation period with glutamate, cell viability is assessed

using a method such as the MTT assay.

o Data Analysis: The protective effect of the compound is determined by comparing the

viability of cells treated with the compound and glutamate to those treated with glutamate

alone.

Conclusion
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While angelicolide is an identified coumarin from the Angelica genus, there is a notable
absence of published scientific literature detailing its biological activities and mechanisms of
action. This presents a significant knowledge gap and an opportunity for future research. In
contrast, other phthalides and coumarins from Angelica species have been shown to possess
promising anti-inflammatory, anticancer, and neuroprotective properties. The data and
protocols presented in this guide for these related compounds can serve as a valuable
reference for researchers interested in investigating the potential therapeutic effects of
angelicolide and other phytochemicals from this important medicinal plant genus. Further
studies are warranted to isolate and characterize the bioactivities of angelicolide to determine
if it shares the therapeutic potential of its chemical relatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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